Cas no 2227718-01-4 ((1S)-3-amino-1-(3,4-dichlorophenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3,4-dichlorophenyl)propan-1-ol
• CAS No: 2227718-01-4
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• CID: 6046736
• PubChem ID: 28267196
• Update Time: 2025-05-21

(1S)-3-amino-1-(3,4-dichlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3,4-dichlorophenyl)propan-1-ol
• 2227718-01-4
• EN300-1984795

• Inchi： 1S/C9H11Cl2NO/c10-7-2-1-6(5-8(7)11)9(13)3-4-12/h1-2,5,9,13H,3-4,12H2/t9-/m0/s1
• InChI Key： HXWFGPOOKYZXBX-VIFPVBQESA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H](CCN)O)Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-(3,4-dichlorophenyl)propan-1-ol

Comprehensive Overview of (1S)-3-amino-1-(3,4-dichlorophenyl)propan-1-ol (CAS No. 2227718-01-4)

The compound (1S)-3-amino-1-(3,4-dichlorophenyl)propan-1-ol (CAS No. 2227718-01-4) is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 3,4-dichlorophenyl moiety and the (1S)-configuration, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing central nervous system (CNS) therapeutics and enzyme inhibitors, aligning with current trends in precision medicine.

In recent years, the demand for chiral building blocks like (1S)-3-amino-1-(3,4-dichlorophenyl)propan-1-ol has surged, driven by advancements in asymmetric synthesis and drug discovery. This compound’s stereoselective properties are critical for creating enantiomerically pure drugs, a hot topic in pharmaceutical R&D. Users frequently search for terms such as "chiral amine applications" and "3,4-dichlorophenyl derivatives," reflecting its relevance in modern chemistry. Its CAS No. 2227718-01-4 is often queried alongside "synthetic routes" and "pharmacological activity," indicating broad interdisciplinary interest.

The 3,4-dichlorophenyl group in this compound enhances its binding affinity to biological targets, a feature explored in neurotransmitter modulation studies. This aligns with growing public interest in mental health therapeutics and neurodegenerative disease research. Additionally, its amino alcohol functionality is pivotal for designing catalysts and ligands, making it a staple in organocatalysis—a trending area in green chemistry. Searches for "sustainable synthesis methods" often intersect with discussions about this compound.

From a technical perspective, (1S)-3-amino-1-(3,4-dichlorophenyl)propan-1-ol exhibits notable solubility in polar solvents, facilitating its use in aqueous-phase reactions. Its stability under physiological conditions further underscores its utility in in vitro assays. Laboratories prioritizing high-throughput screening (HTS) frequently seek this compound, as evidenced by search trends linking CAS No. 2227718-01-4 to "HTS compatibility" and "bioassay optimization."

In summary, (1S)-3-amino-1-(3,4-dichlorophenyl)propan-1-ol (CAS No. 2227718-01-4) bridges multiple scientific domains, from medicinal chemistry to material science. Its versatility and alignment with cutting-edge research themes ensure its continued prominence in both academic and industrial settings. As interest grows in personalized medicine and sustainable chemistry, this compound’s applications are poised to expand further.